2-(1H-benzimidazol-1-yl)-1-[(2-methylphenoxy)methyl]ethyl acetate

• IUPAC Name: [1-(benzimidazol-1-yl)-3-(2-methylphenoxy)propan-2-yl] acetate
• InChI: InChI=1S/C19H20N2O3/c1-14-7-3-6-10-19(14)23-12-16(24-15(2)22)11-21-13-20-17-8-4-5-9-18(17)21/h3-10,13,16H,11-12H2,1-2H3
• InChI Key: FQQVSRNYGXJBAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2C=NC3=CC=CC=C32)OC(=O)C
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

2-(1H-benzimidazol-1-yl)-1-[(2-methylphenoxy)methyl]ethyl acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a benzimidazole derivative that has been synthesized through a specific method.

Scientific Research Applications

2-(1H-benzimidazol-1-yl)-1-[(2-methylphenoxy)methyl]ethyl acetate has been studied for its potential applications in various scientific research areas. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has the ability to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as well as its ability to modulate the immune system.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-1-yl)-1-[(2-methylphenoxy)methyl]ethyl acetate is not fully understood. However, studies have suggested that this compound may act by inhibiting specific enzymes that are involved in cancer cell growth and inflammation. Additionally, this compound may modulate the immune system by affecting specific signaling pathways.
Biochemical and physiological effects:
Studies have shown that 2-(1H-benzimidazol-1-yl)-1-[(2-methylphenoxy)methyl]ethyl acetate has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects and may modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1H-benzimidazol-1-yl)-1-[(2-methylphenoxy)methyl]ethyl acetate in lab experiments is its potential as a cancer therapeutic agent. Additionally, this compound has been shown to have anti-inflammatory effects and may modulate the immune system. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.

Future Directions

There are various future directions for the study of 2-(1H-benzimidazol-1-yl)-1-[(2-methylphenoxy)methyl]ethyl acetate. One potential direction is the optimization of the synthesis method to improve the yield and purity of the product. Additionally, further studies are needed to fully understand the mechanism of action of this compound. Furthermore, studies are needed to determine the optimal dosage and potential side effects of this compound in order to develop it as a potential therapeutic agent for cancer and other diseases. Finally, future studies may explore the potential of this compound in combination with other therapeutic agents for improved efficacy.
In conclusion, 2-(1H-benzimidazol-1-yl)-1-[(2-methylphenoxy)methyl]ethyl acetate is a benzimidazole derivative that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound has been synthesized through a specific method and has been studied for its potential use as a cancer therapeutic agent, anti-inflammatory agent, and immune modulator. Further studies are needed to fully understand the mechanism of action, optimal dosage, and potential side effects of this compound.